methyl 2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetate

• IUPAC Name: methyl 2-(7-methoxy-4,8-dimethyl-2-oxochromen-3-yl)acetate
• InChI: InChI=1S/C15H16O5/c1-8-10-5-6-12(18-3)9(2)14(10)20-15(17)11(8)7-13(16)19-4/h5-6H,7H2,1-4H3
• InChI Key: OELIOHSMZRDCTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC)CC(=O)OC
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol

Description

Methyl 2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetate is a chemical compound that belongs to the class of coumarin derivatives. It has been widely studied for its potential applications in various fields such as medicine, agriculture, and industry.

Scientific Research Applications

Pharmacological and Therapeutic Potential of Related Compounds

Biological Activities and Ethnomedicinal Uses

Certain chromene derivatives have been isolated from the medicinal plant Blepharispermum subsessile and demonstrated a range of biological activities, including antimicrobial, anti-fertility, and anti-feedant activities against larvae. These findings suggest that structurally similar compounds like methyl 2-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetate might also possess bioactive properties worthy of exploration in pharmacology and therapeutics (Nayak & Kalidass, 2016).

Methanogenic Pathways

Research on methanogenesis has highlighted the use of methyl groups from acetate precursors in CH4 production. This indicates a potential research interest in exploring methylated compounds like this compound for their roles in biochemical pathways and environmental science (Conrad, 2005).

Pharmacokinetic Studies

Some studies have focused on pharmacokinetic properties and biological effects of acetamide and its derivatives, suggesting an interest in the metabolic pathways and biological interactions of complex organic molecules, which could extend to compounds like this compound (Kennedy, 2001).

Potential for Alternative Medicine

Neuroprotective and Osteogenic Activities

Osthole, a coumarin derivative, has shown a wide range of pharmacological actions including neuroprotective and osteogenic effects. This opens up the possibility that structurally related molecules such as this compound could be explored for similar biological effects, highlighting the compound's potential applicability in developing alternative medicinal therapies (Zhang et al., 2015).

Chemical Synthesis and Industrial Applications

Synthesis and Impurities in Pharmaceutical Production

The synthesis of omeprazole, a proton pump inhibitor, involves complex organic reactions, including the use of methoxy derivatives. This highlights the relevance of studying compounds like this compound in the context of pharmaceutical chemistry to understand their synthesis pathways and potential as impurities or intermediates in drug production (Saini et al., 2019).

Mechanism of Action

Target of Action

It is known that coumarin derivatives, which this compound is a part of, have been intensively screened for different biological properties .

Mode of Action

Coumarin derivatives have been shown to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Coumarin derivatives have been associated with a variety of biological activities, suggesting they may interact with multiple pathways .

Result of Action

Coumarin derivatives have been tested for anti-hiv, anticancer, anti-microbial, anti-tumor, antioxidant, anti-alzheimer, anti-tuberculosis, anti-platelet activity, cox inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and dna gyrase inhibitors .